3-Methylbutyl isobutyrate

• CAS No.: 2050-01-3
• Product Name: 3-Methylbutyl isobutyrate
• Molecular Formula: C9H18O2
• Molecular Weight: 158.24 g/mol
• IUPAC Name: 3-methylbutyl 2-methylpropanoate
• Standard InChI: InChI=1S/C9H18O2/c1-7(2)5-6-11-9(10)8(3)4/h7-8H,5-6H2,1-4H3
• Standard InChIKey: VFTGLSWXJMRZNB-UHFFFAOYSA-N
• SMILES: CC(C)CCOC(=O)C(C)C
• Canonical SMILES: CC(C)CCOC(=O)C(C)C
• Boiling Point: 168.5 °C
• Density: 0.862 - 0.869 at 15°
• Physical Description: Liquid with a fruity apricot, pineapple-like odou
• Description: , also known as fema 3507, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Thus, is considered to be a fatty ester lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, is primarily located in the membrane (predicted from logP). exists in all eukaryotes, ranging from yeast to humans. can be biosynthesized from isoamylol and isobutyric acid. has an apricot, banana, and fruity taste.; Isoamyl isobutyrate is a fatty acid ester obtained by the formal condensation of isoamylol with isobutyric acid. It has a role as a metabolite. It derives from an isoamylol and an isobutyric acid.
• Purity: 95% min.
• Solubility: No information
• Synonyms: 3-Methylbutyl isobutyrate
• PubChem Compound: 519786
• Last Modified: Nov 11 2021